Cas no 53815-31-9 (3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-)
53815-31-9 structure
Product Name:3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
CAS No:53815-31-9
MF:C10H11Cl2N3
MW:244.120439767838
CID:356304
PubChem ID:71365021
Update Time:2025-04-19
3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
- 4,6-dichloro-2-(diethylamino)pyridine-3-carbonitrile
- DTXSID20788459
- 53815-31-9
-
- Inchi: 1S/C10H11Cl2N3/c1-3-15(4-2)10-7(6-13)8(11)5-9(12)14-10/h5H,3-4H2,1-2H3
- InChI Key: FIQBVQQNBDBUBN-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=C(C=1C#N)N(CC)CC)Cl
Computed Properties
- Exact Mass: 243.03323
- Monoisotopic Mass: 243.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 39.9Ų
Experimental Properties
- PSA: 39.92
3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
53815-31-9 (3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-) Related Products
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